Cas no 122063-99-4 (Benzeneacetic acid, 4-amino-3,5-dibromo-, ethyl ester)

• Product Name: Benzeneacetic acid, 4-amino-3,5-dibromo-, ethyl ester
• CAS No: 122063-99-4
• Molecular Formula: C₁₀H₁₁NO₂Br₂
• Molecular Weight: 337.008
• CID: 3688673
• PubChem ID: 23245044

Benzeneacetic acid, 4-amino-3,5-dibromo-, ethyl ester Properties

Names and Identifiers

• Benzeneacetic acid, 4-amino-3,5-dibromo-, ethyl ester
• (4-Amino-3,5-dibromo-phenyl)-acetic acid ethyl ester
• Ethyl 2-(4-amino-3,5-dibromophenyl)acetate
• SCHEMBL11147975
• AS-0093
• F78517
• AKOS027442467
• Ethyl 4-Amino-3,5-dibromophenylacetate
• Ethyl2-(4-amino-3,5-dibromophenyl)acetate
• 122063-99-4
• CS-0361399
• ethyl (4-amino-3,5-dibromophenyl)acetate
• MFCD12547823

• MDL： MFCD12547823
• InChIKey： VFLXFLRILBFZFH-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11Br2NO2/c1-2-15-9(14)5-6-3-7(11)10(13)8(12)4-6/h3-4H,2,5,13H2,1H3
• SMILES： CCOC(=O)CC1=CC(=C(C(=C1)Br)N)Br

Computed Properties

• Exact Mass: 336.91360Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 334.91565Da
• Heavy Atom Count: 15
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines